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An In-depth Technical Guide to the Basic Properties of 1-(4-(2-Aminophenyl)piperazin-1-
yl)ethanone

Introduction

The phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, forming the
structural basis for a wide array of therapeutic agents with diverse biological activities, including
antipsychotic, antidepressant, and anti-inflammatory effects.[1][2][3] This technical guide
provides a comprehensive overview of the fundamental properties of 1-(4-(2-
Aminophenyl)piperazin-1-yl)ethanone, a key intermediate and potential pharmacophore.
While specific biological data for this exact molecule is limited in public literature, its structural
features allow for a robust, expert-driven analysis of its predicted behavior and potential
applications. This document is intended for researchers, chemists, and drug development
professionals, offering insights into its chemical identity, physicochemical characteristics, a
plausible synthetic route, predicted pharmacological profile, and recommended analytical
methodologies.
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Chemical Identity and Structural Analysis

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a disubstituted piperazine characterized by

an N-acetyl group and an N-aryl linkage to a 2-aminophenyl moiety. The ortho-position of the

amino group on the phenyl ring is a key distinguishing feature compared to its more common

para- and meta-isomers.

Table 1: Core Chemical Identifiers

Identifier Value Source
1-[4-(2-Aminophenyl)piperazin-
IUPAC Name 4 phenyhpip Internal Nomenclature
1-yllethanone
2-(4-Acetyl-piperazin-1- ] )
Synonym N Chemical Suppliers
yhaniline
CAS Number 91646-45-6 ChemicalBook
Molecular Formula C12H17NsO Amerigo Scientific
Molecular Weight 219.28 g/mol Amerigo Scientific
AFVUJINEILZYJQ- . S
InChl Key Amerigo Scientific

UHFFFAOYSA-N

Canonical SMILES

CC(=0)N1CCN(CC1)C2=CC=
CC=C2N

Amerigo Scientific

The structure incorporates three key functional groups that dictate its chemical behavior:

e The Piperazine Ring: This saturated heterocycle typically adopts a stable chair conformation.

[4][5] The tertiary amine linked to the phenyl group is the more basic nitrogen, while the

nitrogen bearing the acetyl group is an amide and is non-basic.

e The N-Acetyl Group: The ethanone moiety significantly influences the electronic properties of

the adjacent nitrogen, forming an amide bond. This removes the basicity of this nitrogen and

introduces a planar character.
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e The 2-Aminophenyl Group: The primary aromatic amine is a weak base and a key site for
potential further chemical modification or metabolic activity. Its ortho position relative to the
piperazine linkage can induce steric effects that may influence receptor binding and
molecular conformation.

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in both
chemical and biological systems, influencing everything from reaction kinetics to bioavailability.
The data for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone are largely derived from
predictive models, which provide a strong baseline for experimental design.

Table 2: Predicted Physicochemical Data

Property Predicted Value Implication

Crystalline solid at room

Melting Point 130-131 °C
temperature.
N ) Low volatility; suitable for
Boiling Point 427.3+40.0 °C ) »
standard reaction conditions.
) Standard density for organic
Density 1.177 £ 0.06 g/cm?3 o
molecules of this size.
The tertiary amine on the
) piperazine ring is weakly basic.
pKa (Most Basic) 6.91+£0.10

The compound will be partially

protonated at physiological pH.

Proposed Synthesis and Rationale

While specific literature on the synthesis of this molecule is sparse, a highly plausible and
efficient two-step route can be designed based on established principles of organic chemistry.
The proposed pathway involves a nucleophilic aromatic substitution followed by a nitro group
reduction.

Synthetic Workflow Diagram
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Step 1: Nucleophilic Aromatic Substitution

1-Acetylpiperazine 1-Fluoro-2-nitrobenzene

K2CO3, DMSO, 120 °C

1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone

~e, NH4CI, EtOH/H20, Reflux

Step 2: Nitro Gvroup Reduction

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the title compound.

Experimental Protocol: A Self-Validating System

Step 1: Synthesis of 1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone

o Rationale: The reaction utilizes a nucleophilic aromatic substitution (SNAAr) mechanism. 1-
Fluoro-2-nitrobenzene is an excellent substrate because the fluorine atom is a good leaving
group, and the strongly electron-withdrawing nitro group in the ortho position activates the
ring towards nucleophilic attack by the secondary amine of 1-acetylpiperazine. Dimethyl
sulfoxide (DMSO) is a polar aprotic solvent that effectively solvates the potassium carbonate
base and facilitates the reaction.

o Methodology:

o To a solution of 1-acetylpiperazine (1.0 eq) in DMSO, add 1-fluoro-2-nitrobenzene (1.05
eq) and potassium carbonate (K2COs, 2.0 eq).
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Heat the reaction mixture to 120 °C and stir for 4-6 hours.

[e]

o

Monitor reaction completion by Thin Layer Chromatography (TLC) or LC-MS.

[¢]

Upon completion, cool the mixture to room temperature and pour it into ice-water.

[¢]

The resulting precipitate is collected by filtration, washed with water, and dried under a
vacuum. This intermediate product is often of sufficient purity for the next step.

Step 2: Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

o Rationale: The reduction of the nitro group to a primary amine is a classic and reliable
transformation. Using iron powder in the presence of ammonium chloride in an ethanol/water
mixture is a standard, cost-effective, and high-yielding method known as Béchamp reduction.
It is safer and more scalable than catalytic hydrogenation for many laboratory settings.

o Methodology:
o Suspend the intermediate from Step 1 (1.0 eq) in a 4.1 mixture of ethanol and water.
o Add iron powder (Fe, 5.0 eq) and ammonium chloride (NH4Cl, 4.0 eq).
o Heat the mixture to reflux (approx. 80-90 °C) and stir vigorously for 2-4 hours.

o Monitor the disappearance of the starting material by TLC. The product will have a
different Rf and may be UV active.

o After completion, cool the reaction and filter it through a pad of Celite to remove the iron
salts.

o Concentrate the filtrate under reduced pressure to remove the ethanol.
o Extract the aqueous residue with ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate to yield the crude product.

o Purify the final compound by column chromatography on silica gel or by recrystallization.
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Predicted Pharmacological Profile and Toxicological
Considerations

The phenylpiperazine core is a privileged scaffold in neuropharmacology, frequently interacting
with G-protein coupled receptors (GPCRSs) such as serotonin (5-HT) and dopamine (D)
receptors.[6]

Predicted Mechanism of Action

Based on its structural similarity to known CNS-active agents, 1-(4-(2-aminophenyl)piperazin-
1-yl)ethanone is predicted to function as a modulator of monoaminergic systems. The N-
phenylpiperazine moiety is the key pharmacophore. The specific substitutions on the phenyl
ring and the other piperazine nitrogen fine-tune the affinity and efficacy at various receptor
subtypes. For instance, many antipsychotics and antidepressants are phenylpiperazine
derivatives.[1][3]

Potential Drug-Receptor Interaction Downstream Signaling Cascade

G-Protein Activation Effector Enzyme Second Messen ger Protein Kinase
(Ga, GBy) (e.g., Adenylyl Cyclase), (e.g., CAMP) Activation (e.g., PKA)

GPCR
(e.g., 5-HT, Dopamine Rec.)

Phenylpiperazine
Derivative

il

Click to download full resolution via product page
Caption: Common GPCR signaling pathway modulated by phenylpiperazines.

This compound could serve as a valuable intermediate for creating more complex molecules
with tailored activities, such as antibacterial, antifungal, or anticancer agents.[7][8]

Toxicological Profile

No specific toxicological data is available for this compound. However, data for the structurally
similar 4-amino isomer can be used as a provisional guide.[9] It is classified as a combustible
solid and carries a "Warning" signal word.
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Table 3: Provisional Hazard Information

Hazard Type GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Respiratory Irritation H335 May cause respiratory irritation
Target Organs - Respiratory system

Standard laboratory safety precautions, including the use of personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat, are mandatory when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Recommended Analytical Methodologies

A robust analytical workflow is essential to confirm the identity and purity of the synthesized
compound. This typically involves a combination of chromatographic and spectroscopic

techniques.

Analytical Quality Control Workflow
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Caption: Standard workflow for compound purification and analysis.

Protocol: Purity Assessment by HPLC-UV

» Rationale: Reverse-phase High-Performance Liquid Chromatography (HPLC) is the standard
method for assessing the purity of small organic molecules. A C18 column provides excellent
separation for moderately polar compounds. An acetonitrile/water mobile phase is typical,

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b181734/docs?utm_src=pdf-body-img#1-4-2-aminophenyl-piperazin-1-yl-ethanone-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

and the aromatic nature of the compound ensures strong UV absorbance for sensitive
detection.

o Methodology:
o System: HPLC with a UV detector.
o Column: C18, 4.6 x 150 mm, 5 pum particle size.
o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
o Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

o Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return

to initial conditions.
o Flow Rate: 1.0 mL/min.
o Detection Wavelength: 254 nm.
o Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of 1:1 acetonitrile/water.
o Injection Volume: 10 pL.

o Analysis: The purity is determined by the area percentage of the main peak relative to the
total area of all peaks.

Structural Confirmation Techniques

o Mass Spectrometry (MS): Using electrospray ionization (ESI) in positive mode, the expected
[M+H]* ion would be at m/z 220.14. Analysis of fragmentation patterns (MS/MS) would likely
show cleavage of the C-N bonds within the piperazine ring and between the piperazine and
phenyl rings, which is characteristic for this class of compounds.[10]

e NMR Spectroscopy:

o H NMR: Would confirm the presence of all protons. Expected signals would include a
singlet for the acetyl methyl group (~2.1 ppm), multiplets for the piperazine protons (2.5-
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4.0 ppm), and distinct signals in the aromatic region (6.5-7.5 ppm) for the four protons on
the aminophenyl ring. The protons of the primary amine would appear as a broad singlet.

o 13C NMR: Would show 12 distinct carbon signals, including a signal for the carbonyl
carbon (~170 ppm), signals for the piperazine carbons (~40-55 ppm), and six signals in
the aromatic region.

Conclusion

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a compound of significant interest due to its
place within the pharmacologically vital phenylpiperazine family. This guide has provided a
detailed overview of its core properties, from its chemical structure to its predicted biological
potential. By outlining a robust synthetic protocol and a comprehensive analytical workflow, this
document serves as a practical resource for researchers aiming to synthesize, characterize,
and explore the utility of this molecule as a building block for novel therapeutic agents. The
insights provided herein, grounded in established chemical and pharmacological principles,
should empower further investigation into this promising chemical entity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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